3-Fluoro-5-cyano-(1H-imidazol-1-yl)-benzene

• Molecular Formula: C10H6FN3
• Molecular Weight: 187.17 g/mol
• IUPAC Name: 3-fluoro-5-imidazol-1-ylbenzonitrile
• InChI: InChI=1S/C10H6FN3/c11-9-3-8(6-12)4-10(5-9)14-2-1-13-7-14/h1-5,7H
• InChI Key: HCLKHLIMPQIVER-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C=N1)C2=CC(=CC(=C2)C#N)F

Description

3-Fluoro-5-cyano-(1H-imidazol-1-yl)-benzene is a useful research compound. Its molecular formula is C10H6FN3 and its molecular weight is 187.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3-fluoro-5-bromo-(1H-imidazol-1-yl)-benzene in DMF (36 mL) was treated with zinc cyanide and tetrakis(triphenylphosphine)palladium(0). The reaction mixture was heated under an argon atmosphere for 18 h at 80° C. when GC-MS indicated complete disappearance of starting bromide and presence of product molecular ion (M+ 187). The reaction mixture was partitioned between ethyl acetate and water, filtered to remove insoluble material, and the layers obtained in the filtrate were separated. The organic layer was washed with brine, dried over magnesium sulfate and concentrated in vacuo. 3-Fluoro-5-cyano-(1H-imidazol-1-yl)-benzene was obtained as a colourless solid and used without further purification.